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Compound of Interest

Compound Name: 4-Aminothiophene-2-carbonitrile

Cat. No.: B1282281 Get Quote

An In-depth Technical Guide to 4-Aminothiophene-2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Aminothiophene-2-carbonitrile is a heterocyclic organic compound featuring a thiophene

ring substituted with both an amine and a nitrile functional group. This unique arrangement of

functional groups makes it a versatile building block in organic synthesis. The aminothiophene

core is a significant scaffold in medicinal chemistry, appearing in a range of biologically active

compounds.[1][2] This document provides a comprehensive overview of the known physical

and chemical properties, synthetic methodologies, and applications of 4-Aminothiophene-2-
carbonitrile, with a focus on its relevance to drug discovery and materials science.

Chemical and Physical Properties
The properties of 4-Aminothiophene-2-carbonitrile are summarized in the table below. These

properties are crucial for its handling, storage, and application in various chemical reactions.
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Property Value Source

Molecular Formula C₅H₄N₂S [3][4]

Molecular Weight 124.16 g/mol [3]

CAS Number 73781-74-5 [3]

Appearance Solid (Predicted) [5]

Boiling Point 352.6±22.0°C at 760 mmHg [3]

Storage Temperature
2-8°C, protected from light,

under inert gas
[3]

Synthesis and Experimental Protocols
The most common and versatile method for synthesizing substituted 2-aminothiophenes is the

Gewald reaction.[1][6] This one-pot, three-component reaction typically involves the

condensation of a ketone or aldehyde, an active methylene nitrile (like malononitrile), and

elemental sulfur in the presence of a basic catalyst.

Experimental Protocol: Gewald Synthesis of a 2-
Aminothiophene Derivative
This protocol describes a general procedure for the synthesis of 2-aminothiophene derivatives,

which can be adapted for the synthesis of 4-Aminothiophene-2-carbonitrile and its analogs.

Materials:

An α-methylene ketone or aldehyde

Malononitrile

Elemental sulfur

Base catalyst (e.g., morpholine, triethylamine, or sodium ethoxide)

Solvent (e.g., ethanol, methanol, or dimethylformamide)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.myskinrecipes.com/shop/th/thiophene-derivatives/81293--4-aminothiophene-2-carbonitrile.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminothiophene-2-carbonitrile
https://www.myskinrecipes.com/shop/th/thiophene-derivatives/81293--4-aminothiophene-2-carbonitrile.html
https://www.myskinrecipes.com/shop/th/thiophene-derivatives/81293--4-aminothiophene-2-carbonitrile.html
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh97f04c96?context=bbe
https://www.myskinrecipes.com/shop/th/thiophene-derivatives/81293--4-aminothiophene-2-carbonitrile.html
https://www.myskinrecipes.com/shop/th/thiophene-derivatives/81293--4-aminothiophene-2-carbonitrile.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8655800/
https://sciforum.net/manuscripts/13549/manuscript.pdf
https://www.benchchem.com/product/b1282281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Reaction Setup: A mixture of the ketone/aldehyde (1 equivalent), malononitrile (1 equivalent),

and elemental sulfur (1.1 equivalents) is dissolved in a suitable solvent in a round-bottom

flask equipped with a condenser and a magnetic stirrer.

Catalyst Addition: A catalytic amount of the base (e.g., 20 mol%) is added to the reaction

mixture.

Reaction Execution: The mixture is heated to reflux (typically between 60-80°C) and stirred

for a specified time (usually 2-6 hours). The progress of the reaction is monitored by thin-

layer chromatography (TLC).[7]

Work-up: After the reaction is complete, the mixture is cooled to room temperature. The

solvent may be removed under reduced pressure. The residue is then treated with water and

the crude product is collected by filtration.

Purification: The crude product is purified by recrystallization from a suitable solvent (e.g.,

ethanol) to yield the pure 2-aminothiophene derivative.

Characterization: The structure and purity of the synthesized compound are confirmed using

spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR spectroscopy, as well as mass

spectrometry.[1][6]
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Caption: Workflow for the Gewald Synthesis of 2-Aminothiophenes.

Chemical Reactivity and Applications
The chemical reactivity of 4-Aminothiophene-2-carbonitrile is dictated by the amino (-NH₂)

and cyano (-CN) groups, as well as the thiophene ring itself.
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Amino Group: The amino group is nucleophilic and can undergo various reactions such as

acylation, alkylation, and diazotization. It is a key handle for introducing further molecular

diversity.

Cyano Group: The nitrile group can be hydrolyzed to a carboxylic acid or an amide, or

reduced to an amine. It can also participate in cycloaddition reactions.[6]

Thiophene Ring: The electron-rich thiophene ring can undergo electrophilic substitution

reactions.

Applications in Drug Development and Medicinal
Chemistry
The 2-aminothiophene scaffold is a "privileged structure" in medicinal chemistry due to its

presence in numerous compounds with diverse biological activities.[1] Derivatives of

aminothiophenes have been investigated for a wide range of therapeutic applications,

including:

Antiviral Agents: Some aminothiophene derivatives have shown potent activity against

viruses like dengue virus.[1]

Anticancer Agents: The scaffold is found in molecules with antiproliferative properties.[1]

Enzyme Inhibitors: They have been identified as inhibitors of various enzymes, such as

protein-tyrosine phosphatase 1B (PTP1B).[1]

Receptor Modulators: Certain derivatives act as allosteric modulators of receptors like the A1

adenosine receptor.[1]

Anti-inflammatory and Antimicrobial Agents: The aminothiophene core is present in drugs

with anti-inflammatory and antimicrobial activities.[1]

The presence of both a nitrile and an amino group on 4-Aminothiophene-2-carbonitrile
makes it an excellent starting material for the synthesis of fused heterocyclic systems, such as

thieno[2,3-d]pyrimidines, which are also of significant interest in drug discovery.[1]

Applications in Materials Science
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Beyond pharmaceuticals, aminothiophene derivatives are used in the development of

functional materials. Their conjugated π-system and reactive functional groups allow for their

incorporation into:

Organic dyes and pigments[1]

Liquid crystalline materials[1]

Organic photovoltaics[1]

Nonlinear optical materials[1]

Safety and Handling
While specific toxicity data for 4-Aminothiophene-2-carbonitrile is limited, related

aminothiophene carbonitrile compounds are classified as hazardous. General safety

precautions should be followed.

Hazard Statements: Similar compounds are often harmful if swallowed, in contact with skin,

or if inhaled.[5][8] They can cause skin and serious eye irritation.[4][9][10]

Precautionary Measures:

Handle in a well-ventilated area, preferably in a chemical fume hood.[9][11]

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety goggles.[9][10]

Avoid breathing dust, fumes, or vapors.[9][12]

Wash hands thoroughly after handling.[9][10]

Store in a cool, dry, and well-ventilated place in a tightly sealed container, protected from

light and under an inert atmosphere.[3][9][10]

In case of exposure, follow standard first-aid measures and seek medical attention.[9][10]

Conclusion
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4-Aminothiophene-2-carbonitrile is a valuable and versatile heterocyclic building block. Its

straightforward synthesis via methods like the Gewald reaction and the reactivity of its

functional groups make it an important precursor for a wide array of more complex molecules.

Its primary significance lies in the field of medicinal chemistry, where the 2-aminothiophene

core continues to be a source of novel therapeutic agents. Further research into the specific

properties and reactions of this compound will likely lead to new discoveries in both drug

development and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of 4-Aminothiophene-
2-carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282281#physical-and-chemical-properties-of-4-
aminothiophene-2-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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